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Compound of Interest

Compound Name: Parimifasor

Cat. No.: B609838 Get Quote

Welcome to the technical support center for Parimifasor (LYC-30937). This resource is

intended for researchers, scientists, and drug development professionals to provide guidance

on the stability and handling of Parimifasor in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Parimifasor and what is its mechanism of action?

Parimifasor, also known as LYC-30937, is a small molecule that functions as a modulator of

F1F0-ATPase (ATP synthase).[1] By inhibiting this enzyme, Parimifasor disrupts cellular

energy metabolism. It was investigated for the treatment of inflammatory bowel disease (IBD)

and plaque psoriasis and reached Phase 2 clinical trials before its development was

discontinued.[1]

Q2: What are the known chemical properties of Parimifasor?

Parimifasor is classified as a benzamide and pyrazole derivative.[1] Its chemical formula is

C18H11Cl2F4N5O and it has a molecular weight of 459.03 Da. The CAS Registry number for

Parimifasor is 1796641-10-5.

Q3: How should solid Parimifasor be stored?

Based on supplier recommendations, solid Parimifasor should be stored at -20°C for up to one

year or at -80°C for up to two years.

Q4: What is the recommended solvent for creating a stock solution?
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While specific data for Parimifasor is limited, compounds with similar benzamide and pyrazole

structures are generally soluble in polar organic solvents. Therefore, it is recommended to

prepare stock solutions in solvents such as Dimethyl Sulfoxide (DMSO) or ethanol.

Q5: What is the stability of Parimifasor in aqueous solutions?

Detailed stability studies for Parimifasor in various aqueous buffers have not been publicly

released. However, pyrazole derivatives can be susceptible to degradation in aqueous

solutions, particularly at a higher pH.[2] It is advisable to prepare fresh aqueous dilutions from a

frozen organic stock solution for each experiment and to minimize the time the compound

spends in aqueous media.
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Issue Potential Cause Recommended Solution

Precipitation in Aqueous Buffer
Low aqueous solubility of

Parimifasor.

- Increase the percentage of

organic co-solvent (e.g.,

DMSO, ethanol) in the final

solution, ensuring it is

compatible with your

experimental system.- Prepare

a more diluted final solution.-

Gently warm the solution

and/or use sonication to aid

dissolution.

Loss of Activity in Experiments
Degradation of Parimifasor in

the experimental medium.

- Prepare fresh dilutions from a

stock solution immediately

before use.- Minimize

exposure of the compound to

light and elevated

temperatures.- If possible,

conduct experiments at a

neutral or slightly acidic pH, as

pyrazole structures can be

more stable under these

conditions.

Inconsistent Experimental

Results

- Incomplete dissolution of the

compound.- Degradation of the

stock solution.

- Visually inspect the stock

solution for any precipitation

before use.- Prepare a fresh

stock solution from solid

compound.- Aliquot the stock

solution upon initial

preparation to avoid multiple

freeze-thaw cycles.

Unexpected Cellular Toxicity High concentration of organic

solvent in the final dilution.

- Ensure the final

concentration of the organic

solvent (e.g., DMSO) is at a

level well-tolerated by the cells

in your assay.- Run a vehicle
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control (solvent only) to assess

the impact of the solvent on

your experimental system.

Experimental Protocols
While specific, detailed experimental protocols for in vitro studies with Parimifasor are not

readily available in published literature, a general protocol for preparing the compound for cell-

based assays can be outlined as follows:

Protocol: Preparation of Parimifasor for In Vitro Cell-Based Assays

Stock Solution Preparation:

Allow the solid Parimifasor to equilibrate to room temperature before opening the vial.

Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving the appropriate

amount of Parimifasor in 100% DMSO.

Ensure complete dissolution by vortexing and, if necessary, brief sonication.

Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles and

store at -20°C or -80°C.

Working Solution Preparation:

Thaw a single-use aliquot of the stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

It is critical to add the Parimifasor stock solution to the cell culture medium and mix

immediately and thoroughly to prevent precipitation.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced toxicity.
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Visualizations
Below are diagrams illustrating the mechanism of action of Parimifasor and a general

experimental workflow.
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Caption: Mechanism of action of Parimifasor.
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Caption: General workflow for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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